2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C14H10Cl2O4/c15-8-1-4-14(11(16)5-8)20-7-13(19)10-3-2-9(17)6-12(10)18/h1-6,17-18H,7H2
• InChI Key: ZTAXVSVKJUUKEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O4
• DSSTOX Substance ID: DTXSID30160409
• Molecular Weight: 313.1 g/mol
• CAS RN: 137987-83-8

Description

2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone, commonly known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first introduced in 1973 and has since been used to treat a variety of conditions, including arthritis, menstrual cramps, and post-operative pain. In recent years, diclofenac has gained attention in the scientific community due to its potential use in scientific research.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that are involved in inflammation and pain. By inhibiting the activity of COX enzymes, diclofenac reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and analgesic effects, diclofenac has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce the risk of developing certain types of cancer in animal models. Diclofenac has also been shown to have neuroprotective effects, reducing the risk of developing Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using diclofenac in scientific research is its well-established safety profile. Diclofenac has been used for decades in clinical practice and is generally considered safe when used as directed. However, one limitation of using diclofenac in lab experiments is its potential to interfere with other biological pathways, which may complicate the interpretation of results.

Future Directions

There are several future directions for research involving diclofenac. One area of interest is the development of novel formulations of diclofenac that can be used to treat specific types of inflammation or pain. Another area of interest is the investigation of the potential use of diclofenac in the treatment of cancer and Alzheimer's disease. Additionally, research is needed to further understand the mechanisms underlying the anti-inflammatory and analgesic effects of diclofenac, as well as its potential to interfere with other biological pathways.
In conclusion, diclofenac is a widely used 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone that has gained attention in the scientific community due to its potential use in scientific research. It has been shown to have anti-inflammatory and analgesic effects, as well as other biochemical and physiological effects. While there are limitations to using diclofenac in lab experiments, there are several future directions for research involving this compound.

Synthesis Methods

The synthesis of diclofenac involves the reaction of 2,4-dichlorophenol with 2,4-dihydroxybenzaldehyde in the presence of sodium hydroxide and acetic anhydride. The resulting product is then treated with ethyl chloroformate to form the final product, diclofenac.

Scientific Research Applications

Diclofenac has been used in a variety of scientific research studies due to its anti-inflammatory and analgesic properties. It has been shown to reduce inflammation in animal models of arthritis, as well as in human clinical trials. Diclofenac has also been used in studies investigating the role of inflammation in various diseases, including cancer and Alzheimer's disease.